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This guide provides troubleshooting advice and frequently asked questions for researchers,

clinical scientists, and healthcare professionals involved in the implementation and assessment

of the NICE indicator IND81 for diabetic foot examination and risk classification.

Frequently Asked Questions (FAQs)
Q1: What is IND81?

A1: IND81 is a clinical quality indicator from the UK's National Institute for Health and Care

Excellence (NICE). It is not a laboratory experiment or a drug.[1][2] IND81 measures the

percentage of patients with diabetes who have a record of a foot examination and risk

classification within the preceding 15 months.[1][2] The goal of this indicator is to ensure

regular screening for diabetic foot complications to prevent ulcers and amputations.[3]

Q2: Who is the target population for the IND81 assessment?

A2: The target population is patients on the diabetes register.[2] There are specific exclusions,

such as patients who have had a foot amputation or who decline the examination.[3]

Q3: What are the different risk classifications under IND81?

A3: Patients are classified into one of four risk categories based on the findings of their foot

examination.[1][2] The classification determines the patient's care plan and follow-up frequency.
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Troubleshooting Common Pitfalls in IND81
Implementation
Problem: Inconsistent Foot Examination Technique

Cause: Lack of standardized procedure across different clinicians can lead to variability in

assessment results. This can affect the accuracy of the risk classification.

Solution:

Standardized Protocol: Implement a clear, step-by-step protocol for the diabetic foot

examination based on NICE guidelines.

Training: Ensure all staff performing the examinations are trained on the standardized

protocol, including the correct use of a 10g monofilament and a biothesiometer or calibrated

tuning fork for assessing sensation.[4]

Regular Audits: Periodically audit the examination process to ensure adherence to the

protocol.

Problem: Inaccurate Risk Stratification

Cause: Incorrectly interpreting the results of the foot examination can lead to misclassification

of a patient's risk level. This could result in a high-risk patient not receiving the necessary

preventative care.

Solution:

Clear Criteria: Use a checklist or a clear set of criteria for each risk level based on the IND81
definition.[1][2]

Decision Support Tools: Integrate decision support aids into the electronic health record

(EHR) system to guide clinicians through the risk classification process based on the

examination findings.

Peer Review: For ambiguous cases, implement a peer-review process where a second

clinician confirms the risk classification.
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Problem: Poor Data Recording and Reporting

Cause: Incomplete or inaccurate recording of the foot examination findings and the final risk

classification in the patient's record can lead to failure in meeting the IND81 indicator targets

and can compromise patient care.

Solution:

Structured Data Entry: Use structured data entry fields in the EHR to ensure all components

of the foot examination and the final risk classification are recorded.

Automated Reminders: Set up automated reminders for clinicians to complete all necessary

fields after a foot examination.

Data Validation: Implement data validation rules in the EHR to check for completeness and

consistency of the recorded information.

Data Presentation
Table 1: IND81 Risk Classification Criteria

Risk Category

Neuropathy (e.g.,
loss of sensation
to 10g
monofilament)

Absent Pulses
(Peripheral Arterial
Disease)

Deformity, Skin
Changes, or
Previous Ulcer

Low Risk No No No

Increased Risk Yes OR Yes No

High Risk Yes OR Yes AND Yes

Ulcerated Foot - -
Active ulceration

present

Source: Adapted from NICE IND81 documentation.[1][2]
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Protocol: Standardized Diabetic Foot Examination for IND81

Objective: To systematically assess a patient's feet for signs of neuropathy, peripheral arterial

disease, and other risk factors for ulceration, in line with NICE guidelines.

Materials:

10g monofilament

Biothesiometer or 128 Hz tuning fork

Examination gloves

Methodology:

Patient History:

Inquire about any previous foot ulcers or amputations.

Ask about symptoms of neuropathy (e.g., tingling, numbness, burning) and peripheral

arterial disease (e.g., intermittent claudication).

Assess the patient's capacity for self-care.[3]

Dermatological Assessment:

Inspect the entire surface of both feet, including between the toes, for any skin changes

(e.g., dryness, callus, fissures), infections (e.g., fungal infections), or ulcerations.

Musculoskeletal Assessment:

Examine the structure of the feet for any deformities (e.g., hammer toes, Charcot foot).

Neurological Assessment:

Monofilament Test: Test for sensation using a 10g monofilament on several sites on the

sole of each foot. Inability to feel the monofilament indicates neuropathy.[4]
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Vibration Perception: Assess vibration perception using a biothesiometer or a 128 Hz

tuning fork on the apex of the great toe.

Vascular Assessment:

Palpate the dorsalis pedis and posterior tibial pulses in both feet. Absent pulses are a sign

of peripheral arterial disease.

Risk Classification:

Based on the findings from steps 1-5, classify the patient's risk as low, increased, high, or

ulcerated foot according to the criteria in Table 1.

Documentation:

Record all findings and the final risk classification in the patient's medical record in a

structured format.

Mandatory Visualization
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Caption: Logical workflow for IND81 diabetic foot assessment and risk stratification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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